Cas no 2228536-59-0 (tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate
• CAS No: 2228536-59-0
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 6100227
• PubChem ID: 165670675
• Update Time: 2025-06-07

tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate
• 2228536-59-0
• EN300-1888167

• Inchi： 1S/C14H17N3O4/c1-14(2,3)21-13(19)17-10-5-4-8(18)6-9(10)11-7-16-12(15)20-11/h4-7,18H,1-3H3,(H2,15,16)(H,17,19)
• InChI Key： OWJCFGGPKUSNEB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1=CN=C(N)O1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate

tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate, with the CAS number NO2228536-59-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a tert-butyl group, an oxazole ring, and a hydroxyl group, making it a versatile candidate for various applications in drug discovery and development.

The molecular structure of tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate is characterized by its aromatic ring system, which includes a phenolic hydroxyl group and an oxazole moiety. The oxazole ring, a five-membered heterocycle containing one nitrogen and two oxygen atoms, is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of the compound. The tert-butyl group attached to the carbamate moiety further contributes to the molecule's lipophilicity, potentially improving its ability to cross biological membranes.

Recent studies have highlighted the potential of tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate as a promising candidate in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as an anti-inflammatory agent.

In terms of synthesis, tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which could be advantageous in preclinical studies.

The pharmacokinetic properties of tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate have been extensively studied in preclinical models. These studies have revealed that the compound exhibits moderate oral bioavailability and a favorable distribution profile across various tissues. Its half-life has been found to be within an optimal range for therapeutic applications, suggesting that it could be administered at convenient dosing intervals.

In conclusion, tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-hydroxyphenyl]carbamate, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound holds great promise for advancing the field of medicinal chemistry and contributing to the development of innovative treatments for various diseases.